![molecular formula C11H15N3O2 B2737701 N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)cyclopropanecarboxamide CAS No. 1797214-72-2](/img/structure/B2737701.png)
N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)cyclopropanecarboxamide” is a complex organic molecule. It contains a tetrahydrofuran ring, a pyrazole ring, and a cyclopropane ring, all of which are common structures in organic chemistry .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The tetrahydrofuran and cyclopropane rings would add some rigidity to the structure, while the amide group could participate in hydrogen bonding .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. For example, the presence of an amide group could make it polar, and the cyclic structures could affect its boiling and melting points .Scientific Research Applications
Synthesis and Reactivity
Research on the synthesis and chemical properties of pyrazole derivatives highlights their importance in organic chemistry and pharmaceutical development. Pyrazole derivatives, including compounds similar to N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)cyclopropanecarboxamide, are utilized in synthesizing heterocyclic compounds, demonstrating wide biological activities and potential as therapeutic agents (Dar & Shamsuzzaman, 2015). These activities span across various fields, including anticancer, analgesic, and anti-inflammatory applications.
Biological and Pharmacological Applications
Pyrazoline derivatives, closely related to the core structure of the compound , have been extensively studied for their biological and pharmacological effects. They are known for their antimicrobial, anticancer, and anti-inflammatory properties, making them valuable in drug discovery and development (Ray et al., 2022). The versatility of these compounds stems from their ability to interact with various biological targets due to their rich nitrogen content and structural diversity.
Chemical Properties and Drug Development
The chemical properties of pyrazole and cyclopropane derivatives provide a foundation for developing new therapeutic agents. Their structure-activity relationship (SAR) studies offer insights into designing more effective and selective drugs with fewer side effects. For instance, the synthesis and application of indazole derivatives, which share a core resemblance to pyrazole-based compounds, have shown promising results in anticancer and anti-inflammatory drug development (Denya et al., 2018).
Advanced Materials and Catalysis
Beyond pharmaceutical applications, pyrazole derivatives have found roles in materials science and as catalysts in organic synthesis. Their unique electronic properties make them suitable for developing advanced materials and facilitating various chemical reactions, thereby broadening the scope of their applications beyond medicine (Gomaa & Ali, 2020).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[1-(oxolan-3-yl)pyrazol-4-yl]cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2/c15-11(8-1-2-8)13-9-5-12-14(6-9)10-3-4-16-7-10/h5-6,8,10H,1-4,7H2,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKTJNWJJJRCISU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC2=CN(N=C2)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.